Cas no 1892350-53-6 (2-(chloromethyl)-5-(2,4-difluorophenyl)-1H-imidazole)

• Product Name: 2-(chloromethyl)-5-(2,4-difluorophenyl)-1H-imidazole
• CAS No: 1892350-53-6
• MF: C₁₀H₇ClF₂N₂
• MW: 228.625787973404
• CID: 6279841
• PubChem ID: 116878072
• Update Time: 2025-07-08

2-(chloromethyl)-5-(2,4-difluorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-(2,4-difluorophenyl)-1H-imidazole
• EN300-22855503
• 1892350-53-6

• Inchi： 1S/C10H7ClF2N2/c11-4-10-14-5-9(15-10)7-2-1-6(12)3-8(7)13/h1-3,5H,4H2,(H,14,15)
• InChI Key： INWAECHRVUHTDC-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C(C2C=CC(=CC=2F)F)N1

Computed Properties

• Exact Mass: 228.0265822g/mol
• Monoisotopic Mass: 228.0265822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Additional information on 2-(chloromethyl)-5-(2,4-difluorophenyl)-1H-imidazole

2-(Chloromethyl)-5-(2,4-Difluorophenyl)-1H-Imidazole: A Comprehensive Overview

2-(Chloromethyl)-5-(2,4-difluorophenyl)-1H-imidazole, also known by its CAS number 1892350-53-6, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a chloromethyl group and a difluorophenyl moiety attached to an imidazole ring. The imidazole ring itself is a five-membered heterocyclic compound with two nitrogen atoms, making it a versatile scaffold for various chemical reactions and applications.

The synthesis of 2-(chloromethyl)-5-(2,4-difluorophenyl)-1H-imidazole involves a series of carefully designed reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution. These methods ensure the high purity and structural integrity of the compound, which is crucial for its intended applications. Recent advancements in catalytic processes have further enhanced the efficiency of these syntheses, making the compound more accessible for research and industrial use.

In terms of properties, this compound exhibits remarkable stability under various conditions, making it suitable for use in demanding environments. Its electronic properties are particularly noteworthy, as the presence of electron-withdrawing groups like chlorine and fluorine significantly influences its reactivity. This makes it an ideal candidate for applications in drug design, where precise control over molecular interactions is essential.

Recent studies have highlighted the potential of 2-(chloromethyl)-5-(2,4-difluorophenyl)-1H-imidazole in the field of medicinal chemistry. Researchers have explored its ability to act as a bioisostere in drug design, where it can replace other functional groups without altering the overall pharmacokinetic profile of a molecule. This property has led to its use in developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions has made it valuable in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies.

In agricultural chemistry, 2-(chloromethyl)-5-(2,4-difluorophenyl)-1H-imidazole has been investigated as a component in pesticides and herbicides. Its unique structure allows for selective interaction with target enzymes, reducing the risk of off-target effects and improving the efficacy of these agrochemicals.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it exhibits low toxicity to non-target organisms under controlled conditions, making it a safer alternative to traditional chemicals in certain applications. However, further research is needed to fully understand its long-term environmental effects and degradation pathways.

In conclusion, 2-(chloromethyl)-5-(2,4-difluorophenyl)-1H-imidazole (CAS No: 1892350-53-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new uses and optimize its synthesis methods, this compound is poised to play an even greater role in advancing scientific innovation.